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Compound of Interest

Compound Name: 4-Ethoxyphenyl chloroacetate

Cat. No.: B051365 Get Quote

An In-depth Technical Guide to 4-Ethoxyphenyl chloroacetate for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxyphenyl chloroacetate
(CAS No. 119929-85-0), a chemical compound of interest to researchers and professionals in

the field of drug development and organic synthesis. While specific experimental data for this

compound is limited in publicly accessible literature, this guide consolidates available

information and draws comparisons with structurally related compounds to offer insights into its

properties, potential synthesis, and applications.

Chemical Identity
4-Ethoxyphenyl chloroacetate is an ester of chloroacetic acid and 4-ethoxyphenol. Its core

structure consists of a 4-ethoxyphenyl group attached to a chloroacetate moiety.
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Identifier Value Source

CAS Number 119929-85-0 P&S Chemicals[1]

IUPAC Name
(4-Ethoxyphenyl) 2-

chloroacetate
P&S Chemicals[1]

Chemical Formula C10H11ClO3 P&S Chemicals[1]

Synonyms

2-Chloroacetic acid (4-

ethoxyphenyl) ester, (4-

ethoxyphenyl) 2-

chloroethanoate

P&S Chemicals[1]

Commercial Suppliers and Purchasing Options
4-Ethoxyphenyl chloroacetate is available from specialized chemical suppliers that cater to

the research and development sector. These companies typically offer a range of fine

chemicals, intermediates, and building blocks for organic synthesis.

Types of Suppliers:

Fine Chemical Suppliers: Companies like P&S Chemicals list this specific compound,

indicating its availability for purchase.[1] Other global suppliers of research chemicals are

also likely sources.

Custom Synthesis Providers: For larger quantities or specific purity requirements, contract

research organizations (CROs) and custom synthesis companies can prepare 4-
Ethoxyphenyl chloroacetate on demand.

Purchasing Options:

Catalog Purchase: The most common method for obtaining small quantities (milligrams to

grams) for research purposes is through online catalogs of chemical suppliers.

Request for Quotation (RFQ): For bulk quantities or custom specifications, researchers can

submit an RFQ to suppliers. This is a standard procedure for less common or specialty

chemicals.
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When purchasing, it is crucial to request and review the Certificate of Analysis (CoA) to verify

the identity and purity of the compound.

Physicochemical Properties (Inferred)
Specific experimental data for the physicochemical properties of 4-Ethoxyphenyl
chloroacetate are not readily available. However, we can infer its likely properties based on

structurally similar compounds, such as 4-methoxyphenyl 2-chloroacetate and phenyl

chloroacetate.[2][3]

Property Inferred Value/Characteristic Basis of Inference

Molecular Weight 214.64 g/mol
Calculated from the chemical

formula (C10H11ClO3)

Physical State
Likely a solid at room

temperature

Based on related aromatic

chloroacetates.

Solubility

Expected to be soluble in

common organic solvents

(e.g., dichloromethane, ethyl

acetate, acetone) and have

low solubility in water.

General solubility of esters and

aromatic compounds.

Purity (Commercial) Typically ≥98%

Standard purity for research-

grade chemicals from suppliers

like ChemScene for related

compounds.[2]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 4-Ethoxyphenyl chloroacetate
is not published in the reviewed literature. However, a standard esterification procedure is the

most probable synthetic route.

Proposed Synthetic Route: Esterification
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The most straightforward method for preparing 4-Ethoxyphenyl chloroacetate is the

esterification of 4-ethoxyphenol with chloroacetyl chloride or chloroacetic acid.

General Experimental Protocol (Inferred):

Reaction Setup: To a solution of 4-ethoxyphenol in a suitable aprotic solvent (e.g.,

dichloromethane or tetrahydrofuran) in a round-bottom flask equipped with a magnetic stirrer

and under an inert atmosphere (e.g., nitrogen or argon), a base (e.g., triethylamine or

pyridine) is added. The mixture is cooled in an ice bath.

Addition of Acylating Agent: Chloroacetyl chloride is added dropwise to the cooled solution.

The reaction is allowed to stir at room temperature until completion, which can be monitored

by thin-layer chromatography (TLC).

Workup: Upon completion, the reaction mixture is washed sequentially with a dilute acid

solution (e.g., 1M HCl), water, and brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate

or magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The

resulting crude product can be purified by column chromatography or recrystallization to

yield pure 4-Ethoxyphenyl chloroacetate.
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General Synthesis Workflow for 4-Ethoxyphenyl chloroacetate
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General synthesis workflow.

Potential Applications in Drug Discovery
While there are no specific reports on the biological activity or applications of 4-Ethoxyphenyl
chloroacetate, its structure suggests potential as an intermediate in the synthesis of more

complex molecules for drug discovery. Chloro-containing compounds are prevalent in

pharmaceuticals and are key components in many approved drugs.[4][5]
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Role as a Chemical Intermediate:

Synthesis of Heterocyclic Compounds: The reactive chloroacetyl group can be used to

introduce this moiety onto other molecules, which can then be used in cyclization reactions

to form various heterocyclic systems.[6]

Precursor for Active Pharmaceutical Ingredients (APIs): Similar chloroacetate derivatives

serve as crucial precursors in the synthesis of various APIs.[6][7] The 4-ethoxyphenyl group

is also a common feature in biologically active molecules.

Potential Role in Drug Discovery

Chemical Transformations

Potential Outcomes

4-Ethoxyphenyl chloroacetate

N- or O-Alkylation of Heterocycles Nucleophilic Substitution

Advanced Intermediates

Intramolecular Cyclization

Novel APIs
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Logical flow of potential applications.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Ethoxyphenyl chloroacetate is not widely available.

However, based on the reactivity of the chloroacetyl group, it should be handled with care. It is

likely to be an irritant and potentially lachrymatory. Standard laboratory safety precautions,

including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are

essential. All handling should be performed in a well-ventilated fume hood.

Conclusion
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4-Ethoxyphenyl chloroacetate is a specialty chemical with potential as a building block in

organic synthesis, particularly for the development of novel pharmaceutical compounds. While

detailed experimental data for this specific molecule is scarce, its properties and reactivity can

be reasonably inferred from related compounds. Researchers interested in this compound

should source it from reputable fine chemical suppliers and handle it with appropriate safety

measures. Its utility in the synthesis of more complex molecular architectures makes it a

compound of interest for further investigation in medicinal chemistry and drug discovery

programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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